Cas no 193065-68-8 (3-ETHOXY-3-OXOPROPYLZINC BROMIDE)

• Product Name: 3-ETHOXY-3-OXOPROPYLZINC BROMIDE
• CAS No: 193065-68-8
• MF: C₅H₉BrO₂Zn
• MW: 246.436757802963
• MDL: MFCD00671976
• CID: 92275
• PubChem ID: 24873205
• Update Time: 2025-06-11

3-ETHOXY-3-OXOPROPYLZINC BROMIDE Chemical and Physical Properties

Names and Identifiers

• 3-ETHOXY-3-OXOPROPYLZINC BROMIDE
• 3-ETHOXY-3-OXOPROPYLZINC BROMIDE, 0.5MSO LUTION IN TETRAHYDROFURAN
• 3-ethoxy-3-oxopropylzinc bromide solution
• 2-(Ethoxycarbonyl)ethylzinc bromide, 0.5M in THF
• 2-(Ethoxycarbonyl)ethylzinc bromide
• 3-Ethoxy-3-oxopropylzinc bromide solution 0.5 in THF
• THF
• (3-ethoxy-3-oxopropyl)zinc(II) broMide
• 3-Ethoxy-3-oxopropylzinc broMide solution 0.5 M in THF
• 193065-68-8
• bromozinc(1+);ethyl propanoate
• MFCD00671976
• AKOS016018065
• 3-Ethoxy-3-oxopropylzinc bromide 0.5 M in Tetrahydrofuran
• 3-ethoxy-3-oxopropylzincbromide
• Zinc, bromo(3-ethoxy-3-oxopropyl)-
• 3-Ethoxy-3-oxopropylzinc bromide, 0.50 M in THF
• J-501207
• Bromo-(3-ethoxy-3-oxo-propyl)zinc

• MDL： MFCD00671976
• Inchi： 1S/C5H9O2.BrH.Zn/c1-3-5(6)7-4-2;;/h1,3-4H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： APPDFGHVJHZDKS-UHFFFAOYSA-M
• SMILES： Br[Zn+].O(CC)C(C[CH2-])=O

Computed Properties

• Exact Mass: 243.90800
• Monoisotopic Mass: 243.90773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 68
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Dark brown liquid B
• Density: 0.972 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 26.30000
• LogP: 1.75030
• Solubility: React with water
• Color/Form: 0.5 M in THF

3-ETHOXY-3-OXOPROPYLZINC BROMIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-34-37-40
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R11
• Packing Group：II
• Safety Term：4.3
• Packing Group：II
• Hazard Level：4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 3-ETHOXY-3-OXOPROPYLZINC BROMIDE

3-ETHOXY-3-OXOPROPYLZINC BROMIDE: A Versatile Reagent in Modern Synthetic Chemistry

3-Ethoxy-3-oxopropylzinc bromide (CAS No. 193065-68-8) is a powerful and versatile reagent in the field of organic synthesis, particularly in the development of complex molecules and pharmaceuticals. This compound, often referred to as an organozinc reagent, has gained significant attention due to its unique reactivity and stability, making it an essential tool in the hands of synthetic chemists.

The structure of 3-ethoxy-3-oxopropylzinc bromide consists of a zinc atom coordinated with a bromide ion and a 3-ethoxy-3-oxopropyl group. The presence of the ethoxy and oxo functionalities imparts distinct chemical properties that facilitate a wide range of reactions, including nucleophilic additions, cross-coupling reactions, and carbonyl reductions. These properties make it particularly useful in the synthesis of complex organic molecules, such as those found in natural products and pharmaceuticals.

Recent advancements in synthetic chemistry have highlighted the importance of organometallic reagents like 3-ethoxy-3-oxopropylzinc bromide. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this reagent in the efficient synthesis of chiral intermediates for drug development. The researchers found that 3-ethoxy-3-oxopropylzinc bromide could selectively react with various electrophiles, leading to high yields and excellent enantioselectivity. This finding underscores the potential of this reagent in the development of chiral drugs, which are crucial for treating many diseases.

In addition to its role in chiral synthesis, 3-ethoxy-3-oxopropylzinc bromide has been explored for its applications in cross-coupling reactions. Cross-coupling reactions are fundamental to modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. A notable example is its use in Suzuki-Miyaura coupling reactions, where it serves as a nucleophile to form C-C bonds with aryl or vinyl halides. This application has been particularly useful in the synthesis of complex aromatic compounds, which are essential components in many pharmaceuticals and materials science applications.

The stability and reactivity of 3-ethoxy-3-oxopropylzinc bromide also make it an attractive choice for carbonyl reductions. In a study published in Tetrahedron Letters, researchers used this reagent to reduce various carbonyl compounds to their corresponding alcohols with high efficiency. The mild reaction conditions and excellent functional group compatibility make it a preferred choice over traditional reducing agents like lithium aluminum hydride (LAH). This versatility is particularly valuable in the synthesis of sensitive or labile compounds.

Moreover, 3-ethoxy-3-oxopropylzinc bromide has shown promise in catalytic systems. Its ability to form stable complexes with transition metals has led to its use as a catalyst or co-catalyst in various reactions. For example, it has been employed in palladium-catalyzed allylic substitutions, where it enhances the activity and selectivity of the catalyst. This application is particularly relevant in the synthesis of fine chemicals and pharmaceutical intermediates, where precise control over reaction outcomes is critical.

The safety profile of 3-ethoxy-3-oxopropylzinc bromide is another important consideration for its widespread use. While organometallic reagents can be sensitive to air and moisture, 3-ethoxy-3-oxopropylzinc bromide exhibits good stability under controlled conditions. Proper handling and storage protocols ensure that it remains effective and safe for use in laboratory settings.

In conclusion, 3-ethoxy-3-oxopropylzinc bromide (CAS No. 193065-68-8) is a highly valuable reagent in modern synthetic chemistry. Its unique combination of reactivity, stability, and versatility makes it an indispensable tool for chemists working on complex molecule synthesis, drug development, and materials science applications. As research continues to uncover new applications and improvements in its use, this compound is likely to play an increasingly important role in advancing the field of organic chemistry.